Cas no 1806039-17-7 (Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806039-17-7
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4842767
• Update Time: 2025-07-18

Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-5(14(16)17)3-6(19-9(10,11)12)13-7(4)8(15)18-2/h3H,1-2H3
• InChI Key： MRJUNZAXTZJCNR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C)C(C(=O)OC)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806039-17-7): A Comprehensive Overview

Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1806039-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its nitro and trifluoromethoxy substituents, contribute to its intriguing chemical properties and potential therapeutic benefits.

The synthesis and characterization of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate have been the focus of several recent studies, highlighting its importance in medicinal chemistry. The nitro group at the 4-position and the trifluoromethoxy group at the 6-position introduce electron-withdrawing and electron-donating effects, respectively, which can modulate the reactivity and biological activity of the molecule. These functional groups are particularly valuable in designing compounds with enhanced binding affinity to biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate with greater accuracy. Molecular modeling studies suggest that this compound may exhibit favorable solubility and metabolic stability, making it a promising candidate for further development into a drug candidate. Additionally, the presence of fluorine atoms can enhance the metabolic stability of pharmaceuticals by resisting degradation processes such as hydrolysis.

In vitro studies have begun to explore the potential biological activities of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate. Initial research indicates that this compound may possess anti-inflammatory and antioxidant properties, which are crucial for treating various chronic diseases. The nitro group is known to be involved in redox reactions, while the trifluoromethoxy group can influence the electronic distribution across the molecule, potentially enhancing its interaction with biological targets.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to improved pharmacological profiles, including increased bioavailability and reduced susceptibility to metabolic degradation. Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate exemplifies this trend, as its trifluoromethoxy substituent is likely to contribute to these desirable characteristics.

Industrial applications of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of other fine chemicals and agrochemicals. Researchers are exploring its potential use in developing novel pesticides and herbicides that offer improved efficacy and environmental safety.

The future prospects for Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate are promising, with ongoing studies aimed at optimizing its synthesis and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery of new derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.

The development of new chemical entities requires a multidisciplinary approach, integrating knowledge from organic chemistry, medicinal chemistry, and computational biology. Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate serves as a testament to this collaborative spirit, bridging gaps between different scientific disciplines to drive innovation in drug discovery.